5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide

• Molecular Formula: C12H15ClFNO2
• Molecular Weight: 259.70 g/mol
• IUPAC Name: 5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide
• InChI: InChI=1S/C12H15ClFNO2/c1-2-5-15(6-7-16)12(17)10-8-9(13)3-4-11(10)14/h3-4,8,16H,2,5-7H2,1H3
• InChI Key: ZIASTJNXOLMOOX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCO)C(=O)C1=C(C=CC(=C1)Cl)F

Description

5-Chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide (CAS 1223356-66-8) is a benzamide derivative featuring a chloro-fluoro-substituted aromatic ring and a branched alkyl-hydroxyethylamide side chain. Its molecular formula is C₁₂H₁₄ClFNO₂, with a molecular weight of 269.7 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide typically involves multiple steps. One common synthetic route includes:

Nitration and Reduction: The starting material, 5-chloro-2-fluorobenzene, undergoes nitration to introduce a nitro group. This is followed by reduction to convert the nitro group to an amine.

Amidation: The resulting amine is then reacted with propyl chloroformate to form the corresponding carbamate.

Hydroxyethylation: The carbamate is subsequently treated with ethylene oxide to introduce the hydroxyethyl group, yielding the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carboxylic acid derivative.

Reduction: The amide group can be reduced to an amine under specific conditions.

Substitution: The chloro and fluoro substituents on the benzene ring can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst are often used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products

Oxidation: Formation of 5-chloro-2-fluoro-N-(2-carboxyethyl)-N-propylbenzamide.

Reduction: Formation of 5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylamine.

Substitution: Formation of derivatives with different substituents replacing the chloro or fluoro groups.

Scientific Research Applications

5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacological agent, particularly in the development of drugs targeting specific receptors or enzymes.

Biological Studies: The compound is used in studies to understand its interaction with biological macromolecules, such as proteins and nucleic acids.

Industrial Applications: It serves as an intermediate in the synthesis of more complex molecules used in various industrial processes.

Mechanism of Action

The mechanism of action of 5-chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide involves its interaction with specific molecular targets. The hydroxyethyl group can form hydrogen bonds with active sites of enzymes or receptors, while the chloro and fluoro substituents can enhance binding affinity through hydrophobic interactions. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

5-Amino-2-chloro-4-fluoro-N-(N-isopropyl-N-methylsulfamoyl)benzamide

• Structure : C₁₁H₁₅ClFN₃O₃S (Molecular weight: 347.8 g/mol).
• Key Differences: Substitution pattern: The aromatic ring here has 5-amino, 2-chloro, and 4-fluoro groups compared to 5-chloro, 2-fluoro in the target compound. Side chain: Contains a sulfamoyl group (N-isopropyl-N-methylsulfamoyl) instead of the hydroxyethyl-propylamide.
• Implications: The sulfamoyl group enhances hydrogen-bonding capacity and may improve receptor binding in enzyme inhibitors.

2-(N-Allylsulfamoyl)-N-propylbenzamide

• Structure : C₁₃H₁₈N₂O₂S (Molecular weight: 278.4 g/mol).
• Key Differences :
  • Aromatic substitution: Lacks halogens (chloro/fluoro) but retains the benzamide core.
  • Side chain: Features an allylsulfamoyl group instead of hydroxyethyl-propylamide.
• Implications: The absence of halogens reduces electronegativity and may lower stability against metabolic degradation.

5-Chloro-N-cyclopropyl-2-nitrobenzamide

• Structure : C₁₀H₉ClN₂O₃ (Molecular weight: 252.6 g/mol).
• Key Differences :
  • Substitution pattern: 5-Chloro, 2-nitro groups vs. 5-chloro, 2-fluoro in the target compound.
  • Side chain: Cyclopropylamide instead of hydroxyethyl-propylamide.
• Implications: Nitro groups are strongly electron-withdrawing, increasing electrophilicity and reactivity compared to fluoro substituents.

Flupentixol Derivatives with Hydroxyethyl Groups

• Example Structure : C₂₃H₂₅F₃N₂OS (Molecular weight: 434.5 g/mol).
• Key Differences :
  • Core structure: Thioxanthene ring system instead of benzamide.
  • Functional groups: Includes a hydroxyethyl-piperazine side chain.
• Implications :
  • Hydroxyethyl groups improve water solubility, a feature shared with the target compound.
  • The thioxanthene core enables π-π stacking interactions, which are absent in the benzamide-based target compound .

Comparative Analysis Table

Compound Name	Molecular Formula	Aromatic Substitution	Side Chain Features	Potential Applications	References
5-Chloro-2-fluoro-N-(2-hydroxyethyl)-N-propylbenzamide	C₁₂H₁₄ClFNO₂	5-Cl, 2-F	Hydroxyethyl-propylamide	Pharmaceuticals, Agrochemicals
5-Amino-2-chloro-4-fluoro-N-(N-isopropyl-N-methylsulfamoyl)benzamide	C₁₁H₁₅ClFN₃O₃S	5-NH₂, 2-Cl, 4-F	Sulfamoyl-isopropyl-methyl	Enzyme inhibition
2-(N-Allylsulfamoyl)-N-propylbenzamide	C₁₃H₁₈N₂O₂S	None	Allylsulfamoyl-propyl	Synthetic intermediates
5-Chloro-N-cyclopropyl-2-nitrobenzamide	C₁₀H₉ClN₂O₃	5-Cl, 2-NO₂	Cyclopropylamide	Herbicides, Antibacterial
Flupentixol derivative	C₂₃H₂₅F₃N₂OS	Thioxanthene core	Hydroxyethyl-piperazine	Antipsychotics

Research Findings and Trends

• Halogen Effects: Chloro and fluoro substituents in the target compound enhance metabolic stability and lipophilicity compared to non-halogenated analogs like 2-(N-allylsulfamoyl)-N-propylbenzamide .
• Side Chain Design : The hydroxyethyl group in the target compound balances polarity and bioavailability, contrasting with the sulfamoyl group in , which prioritizes hydrogen bonding .
• Agrochemical Relevance : Fluorinated benzamides (e.g., ) are prevalent in crop protection due to fluorine’s electronegativity and resistance to oxidation, a property shared with the target compound .